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Compound of Interest

Compound Name: Isodrin

Cat. No.: B128732 Get Quote

For scientists engaged in drug development, environmental analysis, and food safety testing,

the accurate quantification of Isodrin is paramount. Method validation is a critical step to

ensure the reliability of analytical data, and the use of high-quality Certified Reference

Materials (CRMs) is fundamental to this process. This guide provides a comparative overview

of commercially available Isodrin CRMs and details validated analytical methodologies to

assist researchers in making informed decisions for their specific applications.

Comparison of Isodrin Certified Reference Materials
The selection of an appropriate CRM is the foundation of any robust analytical method. Key

parameters to consider include the certified purity or concentration, the associated uncertainty,

the format of the material, and the accreditation of the supplier. Below is a comparison of

Isodrin CRMs offered by prominent suppliers.
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Supplier
Product
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Purity/Co
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LGC

Standards

DRE-

C1441000

0

Neat Solid

Information

available

on

Certificate

of Analysis

Information

available

on

Certificate

of Analysis

100 mg

ISO 17034,

ISO/IEC

17025[1][2]

[3][4]

LabStanda

rd

CRM1Y6P

463
Neat Solid ≥ 95%

Information

available

on

Certificate

of Analysis

25 mg, 50

mg

ISO 17034,

ISO/IEC

17025:201

7[5][6][7]

CPAChem
SB223.100

MG
Neat Solid 93.0% ± 0.1% 100 mg

Information

on website

suggests

ISO 17034

and

ISO/IEC

17025

compliance

[8]

Sigma-

Aldrich
267988 Neat Solid

Information

available

on

Certificate

of Analysis

Information

available

on

Certificate

of Analysis

Not

specified

ISO 17034,

ISO/IEC

17025 for

TraceCER

T®

products[9]

[10]

Note: The certified value and uncertainty for many CRMs are provided on the product's

Certificate of Analysis, which is typically available upon request or purchase.[1][5][11]
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Validated Analytical Methodologies for Isodrin
Determination
The choice of analytical technique for Isodrin quantification depends on factors such as the

sample matrix, required sensitivity, and available instrumentation. Gas chromatography and

liquid chromatography coupled with mass spectrometry are the most common approaches.

Gas Chromatography with Electron Capture Detection
(GC-ECD)
GC-ECD is a highly sensitive and established technique for the analysis of halogenated

compounds like Isodrin.[12][13]

Experimental Protocol: GC-ECD for Isodrin in Environmental Samples[13][14][15][16]

Sample Preparation (Solid Samples):

Mix 10 g of the homogenized sample with anhydrous sodium sulfate.

Perform Soxhlet extraction with 150 mL of n-hexane for 8 hours.

Concentrate the extract to approximately 1 mL using a rotary evaporator.

Clean up the extract using a Florisil solid-phase extraction (SPE) cartridge, eluting with a

mixture of n-hexane and diethyl ether.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL

of n-hexane.

Instrumental Analysis:

Gas Chromatograph: Agilent 8890B GC system (or equivalent)

Detector: Electron Capture Detector (µECD)

Column: DB-5 capillary column (60 m x 0.25 mm, 0.25 µm film thickness)

Injector Temperature: 250°C
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Detector Temperature: 300°C

Oven Temperature Program: Initial temperature of 120°C (hold for 1 min), ramp at

15°C/min to 200°C (hold for 1 min), then ramp at 5°C/min to 300°C (hold for 10 min).

Carrier Gas: Nitrogen at a constant flow rate.

Injection Volume: 1 µL (splitless mode)

Method Performance:

Parameter Typical Value

Limit of Detection (LOD) 1.1 - 5.2 µg/L (in whole blood)[14]

Limit of Quantification (LOQ) 2.5 µg/L (in water)[13]

Recovery 97.9 ± 5.5% (in whole blood)[14]

Linearity (R²) > 0.99

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)
LC-MS/MS offers high selectivity and sensitivity and is particularly useful for complex matrices.

[17][18]

Experimental Protocol: LC-MS/MS for Isodrin in Biomixtures[17][18]

Sample Preparation:

Weigh 5 g of the biomixture sample into a 50 mL polypropylene centrifuge tube.

Add 10 mL of acetonitrile and shake vigorously for 1 min.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride, and shake for 1 min.

Centrifuge at 4000 rpm for 5 min.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1570&context=icwdm_usdanwrc
https://pmc.ncbi.nlm.nih.gov/articles/PMC11305318/
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1570&context=icwdm_usdanwrc
https://pubmed.ncbi.nlm.nih.gov/32829131/
https://www.researchgate.net/publication/343375372_Validation_of_a_methodology_by_LC-MSMS_for_the_determination_of_triazine_triazole_and_organophosphate_pesticide_residues_in_biourification_systems
https://www.benchchem.com/product/b128732?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32829131/
https://www.researchgate.net/publication/343375372_Validation_of_a_methodology_by_LC-MSMS_for_the_determination_of_triazine_triazole_and_organophosphate_pesticide_residues_in_biourification_systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Take a 1 mL aliquot of the supernatant and pass it through a dispersive solid-phase

extraction (d-SPE) tube containing primary secondary amine (PSA) and C18 sorbents.

Vortex for 30 s and centrifuge at 10000 rpm for 5 min.

Filter the supernatant through a 0.22 µm PTFE filter into an autosampler vial.

Instrumental Analysis:

Liquid Chromatograph: Shimadzu Nexera X2 (or equivalent)

Mass Spectrometer: Triple quadrupole mass spectrometer

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid

in acetonitrile.

Flow Rate: 0.4 mL/min

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for Isodrin.

Method Performance:

Parameter Typical Value

Limit of Detection (LOD)
Method dependent, typically in the low µg/L

range[19]

Linearity (R²) > 0.99

Recovery 70-120%

Precision (RSD) < 20%
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A clear understanding of the logical flow of method validation is crucial for successful

implementation.

Phase 1: Planning & Preparation

Phase 2: Method Performance Evaluation

Phase 3: Documentation & Implementation
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Robustness Validation Report Standard Operating
Procedure (SOP) Routine Analysis

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of the analytical method validation process.

Isodrin Analysis Workflow: From Sample to Result
The following diagram outlines the general workflow for the analysis of Isodrin in a given

sample matrix.
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Caption: A generalized workflow for the quantitative analysis of Isodrin in a sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

